Cas no 596823-78-8 (1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)-)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)-
• CAS No: 596823-78-8
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 4056746
• Update Time: 2025-10-30

1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)-

• Inchi： 1S/C10H10N4/c1-14(2)10-7(6-11)9-8(13-10)4-3-5-12-9/h3-5,13H,1-2H3
• InChI Key： YXXSSFJVAKKUSO-UHFFFAOYSA-N
• SMILES： C12C(C#N)=C(N(C)C)NC1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)-

Introduction to 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- (CAS No. 596823-78-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)-, identified by the CAS number 596823-78-8, represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This bicyclic system, featuring a fused pyrrole and pyridine ring with a nitrile group at the 3-position and a dimethylamino substituent at the 2-position, exhibits a unique combination of electronic and steric properties that make it a promising scaffold for the development of novel bioactive molecules.

Recent advancements in the synthesis and functionalization of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- have opened up new avenues for its application in drug discovery. The presence of both nitrogen-rich heterocycles and functional groups such as the nitrile and dimethylamino moieties provides multiple sites for chemical modification, enabling the design of molecules with tailored biological activities. This compound has been explored in various contexts, including as a precursor for more complex derivatives and as a building block in the synthesis of potential therapeutic agents.

One of the most compelling aspects of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- is its potential as an intermediate in the development of small-molecule inhibitors targeting key biological pathways. The pyrrolopyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The nitrile group can serve as a handle for further functionalization via transition-metal-catalyzed reactions, such as cross-coupling reactions, while the dimethylamino group can enhance solubility and bioavailability.

Current research has highlighted the utility of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- in the synthesis of molecules with potential anticancer properties. Studies have demonstrated that derivatives of this compound can modulate signaling pathways involved in cell proliferation and apoptosis. For instance, modifications at the nitrile or dimethylamino positions have been shown to influence binding affinity to specific protein targets, leading to promising results in preclinical models. These findings underscore the importance of this scaffold in developing next-generation anticancer agents.

The versatility of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- extends beyond oncology. Emerging evidence suggests its relevance in addressing neurological disorders. The structural motif is reminiscent of natural products known to interact with neurotransmitter receptors and ion channels. By leveraging computational chemistry and structure-based drug design approaches, researchers have identified analogs with enhanced affinity for certain receptors, offering potential therapeutic benefits for conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its applications in drug discovery, 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- has found utility in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of luminescent probes for biochemical assays. These probes are valuable tools for studying metal ion homeostasis and redox processes within cells. The nitrile group's coordination properties allow for selective binding interactions with metal centers, while the dimethylamino moiety enhances water solubility, making these probes suitable for biological imaging applications.

The synthesis of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences with moderate yields. However, recent advances in catalytic methods have enabled more efficient access to this scaffold. For example, transition-metal-catalyzed cyclization reactions have been employed to construct the pyrrolopyridine core under mild conditions. These improvements not only enhance scalability but also reduce waste generation, aligning with green chemistry principles.

The future prospects for 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- are vast. As computational methods continue to evolve, high-throughput virtual screening will play an increasingly critical role in identifying novel derivatives with enhanced pharmacological profiles. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics will accelerate the discovery process by predicting biological activity based on structural features.

In conclusion,1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(dimethylamino)- (CAS No. 596823-78-8) is a versatile compound with significant potential across multiple domains of chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research progresses，this molecule is poised to contribute substantially to advancements in drug discovery and materials science，underscoring its importance as a building block for innovative chemical biology applications.